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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395

Technical Guide: Physical Properties of Undec-
10-enal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of undec-10-
enal (CAS No: 112-45-8), a significant aldehyde in the fields of fragrance, flavor, and
pharmaceutical intermediates. The focus is on its boiling point and density, presenting
guantitative data, detailed experimental protocols for their determination, and workflow
visualizations.

Quantitative Physical Properties

The physical properties of undec-10-enal have been reported across various sources. The
following table summarizes the key quantitative data for its boiling point and density.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b094395?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Physical Property Value Conditions Source(s)
Boiling Point 235.00 °C @ 760.00 mm Hg [1112]
239.939 °C @ 760 mmHg [3]

233.00 °C Not Specified [4]

98.00 to 100.00 °C @ 3.00 mm Hg [1][2][5]

Density 0.840 - 0.850 g/cm3 Not Specified [2][5]
0.831 g/cm? Not Specified [3]

0.8352 g/cm3 Not Specified [4]

0.84 g/mL @ 25 °C [6]

Note: Variations in reported values can be attributed to differences in experimental methods,
sample purity, and atmospheric pressure corrections.

Experimental Protocols

Accurate determination of physical properties is critical for substance identification, purity
assessment, and process design. The following sections detail standard laboratory protocols
for measuring the boiling point and density of a liquid compound like undec-10-enal.

Determination of Boiling Point (Micro Method)

For research purposes where sample volumes may be limited, the micro-boiling point method
is a convenient and accurate procedure.[7][8]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.[3][9]

Materials:
e Small test tube (e.g., 150mm diameter)

o Capillary tube (sealed at one end)
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Thermometer or digital temperature probe

Heating apparatus (e.g., Thiele tube with heating oil, or a metal heating block on a hot plate)

[7]
Clamps and stand

Sample of undec-10-enal (~0.5 - 1 mL)

Procedure:

Sample Preparation: Place a few milliliters of undec-10-enal into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid and the sealed end pointing upwards.[9]

Apparatus Assembly:
o Securely clamp the test tube.

o Immerse a thermometer into the test tube, ensuring the bulb is near the sample but not
touching the bottom of the tube.

o Place the entire assembly into the heating apparatus (e.g., Thiele tube). The heating oil or
block should be level with the sample in the test tube.

Heating: Begin to heat the apparatus slowly and gently.[9]

Observation: As the liquid heats, a stream of air bubbles will first be expelled from the
capillary tube. As the temperature approaches the boiling point, a rapid and continuous
stream of vapor bubbles will emerge from the capillary.[7]

Temperature Recording: Once a steady stream of bubbles is observed, turn off the heat. The
liquid will begin to cool. The boiling point is the temperature recorded the instant the bubble
stream stops and the liquid begins to be drawn up into the capillary tube.[7]

Pressure Correction: Record the ambient atmospheric pressure. If it deviates significantly
from 760 mmHg, a correction may be necessary for standardization.
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Determination of Density

The density, a fundamental physical property, is determined by measuring the mass of a known
volume of the substance.[10]

Objective: To calculate the mass per unit volume of undec-10-enal.

Materials:

Electronic balance (accurate to at least 0.001 g)

Graduated cylinder or a more precise volumetric pipette (e.g., 10 mL)[11]

Beaker

Thermometer

Sample of undec-10-enal
Procedure:

o Mass of Empty Container: Using the electronic balance, measure and record the mass of a
clean, dry beaker or graduated cylinder.[11]

e Volume Measurement: Carefully transfer a precise volume (e.g., 10 mL) of undec-10-enal
into the weighed container using a graduated cylinder or pipette. Read the volume from the
bottom of the meniscus for accuracy.[10][11]

e Mass of Container and Liquid: Weigh the container with the undec-10-enal sample and
record the combined mass.

o Temperature Measurement: Measure and record the temperature of the liquid, as density is
temperature-dependent.[10]

o Calculation:

o Calculate the mass of the undec-10-enal by subtracting the mass of the empty container
from the combined mass.
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o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[10][12]
o Repeat the measurement multiple times and average the results to ensure precision.[11]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Micro-Boiling Point Determination.
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Caption: Workflow for Density Determination of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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